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Compound of Interest

Succinic acid-mono-N-
Compound Name:
phenylsulfonylamide

Cat. No.: B561288

Essential Safety and Handling Guide for Succinic
Acid-Mono-N-Phenylsulfonylamide

This guide provides immediate safety, handling, and disposal protocols for Succinic acid-
mono-N-phenylsulfonylamide (CAS No. 100462-43-9) to ensure the safety of researchers,
scientists, and drug development professionals. Given the absence of a comprehensive Safety
Data Sheet (SDS), this information is based on the available GHS hazard classifications and
general best practices for handling sulfonylamide compounds.

Hazard Identification and Personal Protective Equipment
(PPE)

Succinic acid-mono-N-phenylsulfonylamide is classified with the following GHS Hazard
Statements, indicating potential health risks upon exposure.

Table 1: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b561288?utm_src=pdf-interest
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Safety Operating Guide

Check Availability & Pricing

Hazard Code

Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type

Recommended Equipment

Specifications

Eye Protection

Safety goggles with side-

shields

Must conform to EN 166 (EU)
or be NIOSH (US) approved.

[1]

Hand Protection

Chemical-impermeable gloves

Inspected before use and
compliant with EU Directive
89/686/EEC and the standard
EN 374.[1]

Body Protection

Laboratory coat

Standard lab coat for minor

tasks.

Impervious and flame-resistant

clothing

Recommended for larger
quantities or when there is a

risk of significant exposure.[1]

Respiratory Protection

Full-face respirator

To be used if exposure limits
are exceeded or if irritation is

experienced.[1]

Operational and Disposal Plans
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Adherence to proper operational and disposal procedures is critical for laboratory safety and

environmental compliance.

Handling Protocol

Engineering Controls: Always handle Succinic acid-mono-N-phenylsulfonylamide in a
well-ventilated area, preferably within a chemical fume hood to minimize the inhalation of
dust or vapors.[1][2]

Personal Protective Equipment (PPE) Inspection: Before starting any work, thoroughly
inspect all PPE for any signs of damage or wear.

Weighing and Transfer: When weighing or transferring the solid compound, take care to
avoid the formation of dust.[1]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation.[1]
For solid spills, carefully sweep or scoop the material to avoid generating dust.[1] Absorb
liquid spills with a non-combustible material.[1] All spill cleanup materials should be treated
as hazardous waste.

Disposal Plan

Treat Succinic acid-mono-N-phenylsulfonylamide and any contaminated materials as

hazardous waste.[2][3]

Waste Segregation: Do not mix this chemical waste with other waste streams.[2]
Containerization:

o Solid Waste: Collect the solid compound and any contaminated items (e.g., gloves,
weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.

[1]

o Liquid Waste: If the compound is in a solution, collect it in a separate, sealed, and clearly
labeled hazardous waste container.[1]
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» Labeling: All waste containers must be clearly marked with "Hazardous Waste" and the full
chemical name, "Succinic acid-mono-N-phenylsulfonylamide”.[2]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.[2]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste management company.[1]

Visual Guides

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram outlines the decision-making process for selecting the appropriate level
of personal protective equipment when handling Succinic acid-mono-N-
phenylsulfonylamide.

PPE Selection

Hazard Assessment

Assess Risk of Exposure

Start: Handling Po:
(Quantity, Dust/Aerosol Generation)

9
Succinic acid-mono-N-phenylsulfonylamide

Click to download full resolution via product page

Caption: PPE selection workflow for handling Succinic acid-mono-N-phenylsulfonylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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